N-Nitrosovarenicline

• CAS: 2755871-02-2
• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol
• InChI: InChI=1S/C13H12N4O/c18-16-17-6-8-3-9(7-17)11-5-13-12(4-10(8)11)14-1-2-15-13/h1-2,4-5,8-9H,3,6-7H2/t8-,9+
• InChIKey: PTBAEGOZXFWTJH-DTORHVGOSA-N

N-Nitrosovarenicline Reference Standard

N-Nitrosovarenicline (CAS 2755871-02-2), also referred to as N-nitroso-varenicline or NNV, is an N-nitroso derivative of the secondary amine present in the smoking cessation drug varenicline [1]. It belongs to the class of nitrosamine drug substance-related impurities (NDSRIs), which are recognized as a "cohort-of-concern" by ICH M7(R2) guidance due to the potent mutagenic and carcinogenic potential of many compounds within this structural class [2]. NNV is formed through nitrosation of the secondary amine moiety in varenicline under certain manufacturing conditions, and its detection in commercial varenicline batches triggered global regulatory recalls starting in 2021 [3]. As a fully characterized analytical reference material, NNV is essential for method development, validation, and routine quality control testing of varenicline tartrate active pharmaceutical ingredients (APIs) and finished dosage forms .

Varenicline-specific N-nitrosamine impurity reference standard — not a generic nitrosamine mix

Supports LC-MS/MS method development and validation for varenicline tartrate APIs and finished dosage forms

Classified as cohort-of-concern impurity (ICH M7(R2)); compound-specific acceptable intake limit applies

• [1] Veeprho. N-Nitroso Varenicline Product Page. CAS 2755871-02-2. Published 2022-07-27. View Source
• [2] ICH. ICH M7(R2) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. 2023. View Source
• [3] FDA. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix). Published 2022-05-05. View Source

Why N-Nitrosovarenicline Requires Specific Standards

N-Nitrosovarenicline cannot be reliably substituted by structurally unrelated nitrosamine reference standards (e.g., NDMA, NDEA, or N-nitroso-ornphenadrine) for varenicline-specific quality control applications. NNV possesses a unique molecular architecture comprising a fused quinoxaline-azepine ring system (molecular formula C₁₃H₁₂N₄O, exact mass 240.10111102 g/mol) that differs fundamentally from simple dialkyl nitrosamines in chromatographic retention behavior, mass spectrometric fragmentation pattern, and ionization efficiency [1]. The FDA has established a compound-specific acceptable intake (AI) limit of 37 ng/day for NNV—derived via structure-activity relationship (SAR) read-across from N-nitroso-1,2,3,6-tetrahydropyridine (NTHP, TD₅₀ = 0.0601 mg/kg/day)—which differs from the 26.5 ng/day default limit applicable to total nitrosamines or the 96 ng/day limit for NDMA [2]. These compound-specific regulatory thresholds, combined with NNV's distinct physicochemical properties, mean that employing a non-varenicline-specific nitrosamine standard risks inaccurate quantification, failed method validation, and potential regulatory non-compliance during ANDA submissions or commercial batch release testing [3].

Regulatory Threshold

Compound-specific AI limit derived via SAR/read-across

Generic nitrosamines (NDMA, NDEA) have different AI limits; may not meet NNV-specific requirements

Chromatographic Behavior

Fused quinoxaline-azepine ring; retention on phenyl-hexyl or C18 columns

Simple dialkyl nitrosamines differ in retention; methods not directly transferable

MS Fragmentation & IS

Requires NNV-specific MRM transitions; co-eluting ¹⁵N- or d₁₂-labeled IS

Surrogate IS (NDMA-d₆) may not correct matrix effects; risks inaccurate quantification

• [1] USP Nitrosamines Exchange. FDA Alerts to a Voluntary Recall of Varenicline — What Do We Know? Discussion Post. Published 2021-07-11. View Source
• [2] USP Nitrosamines Exchange. Nitrosamines Published Limits — Reference. Discussion Post. Updated 2022-04-05. View Source
• [3] Yuan S, Huang HW, Zhang LH, Chen H, Zhang QS. Determination of Genotoxic Impurity N-nitrosovarenicline in Varenicline Tartrate by UPLC-MS/MS. Chin J Mod Appl Pharm. 2023;40(9):1219-1223. doi:10.13748/j.cnki.issn1007-7693.20221220. View Source

N-Nitrosovarenicline Quantitative Evidence

Acceptable Intake Limit Comparison

The FDA has assigned N-nitrosovarenicline a compound-specific acceptable intake (AI) limit of 37 ng/day, with an interim limit of 185 ng/day permitted during supply mitigation [1]. This limit was derived via SAR/read-across from N-nitroso-1,2,3,6-tetrahydropyridine (NTHP), which has a rat TD₅₀ of 0.0601 mg/kg/day in the Carcinogenic Potency Database (CPDB) [2]. The 37 ng/day value places NNV in a distinct regulatory risk tier: it is more than twice as stringent as the 96 ng/day AI for N-nitrosodimethylamine (NDMA), yet less restrictive than the 26.5 ng/day AI for N-nitrosodiethylamine (NDEA) and the 18 ng/day EMA-established limit for several other NDSRIs including N-nitroso-propranolol and N-nitroso-quinapril [3]. The EMA has also adopted the 37 ng/day limit for NNV, confirming international regulatory alignment on this compound-specific threshold [4].

AI Limit Comparison

Head-to-head

NNV: 37 ng/day (FDA/EMA)
NDMA: 96 ng/day
NDEA: 26.5 ng/day

Compound-specific limit is 2.6× more stringent than NDMA; defines required method sensitivity

SAR/read-across from NTHP TD₅₀; interim limit 185 ng/day

Evidence Dimension	Acceptable intake (AI) limit — regulatory threshold for daily human exposure
Target Compound Data	37 ng/day (FDA); interim limit 185 ng/day; also adopted by EMA
Comparator Or Baseline	NDMA: 96 ng/day (FDA/EMA); NDEA: 26.5 ng/day; N-nitroso-quinapril/propranolol: 18 ng/day (EMA); default total nitrosamines: 26.5 ng/day
Quantified Difference	NNV limit is 2.6× more stringent than NDMA (96 vs. 37 ng/day); 1.4× less stringent than NDEA (26.5 vs. 37 ng/day); 2.1× less stringent than N-nitroso-quinapril/propranolol (18 vs. 37 ng/day)
Conditions	Regulatory limit derived via SAR/read-across using NTHP TD₅₀ = 0.0601 mg/kg/day (rat) from CPDB; molecular weight adjustment from NTHP (112.13 g/mol) to NNV (240.26 g/mol)

Why This Matters

The compound-specific AI of 37 ng/day defines the quantitative threshold that analytical methods must reliably achieve for regulatory compliance; methods validated against NDMA or NDEA with different sensitivity requirements will not meet NNV-specific LOQ requirements.

• [1] FDA. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix). Acceptable intake limit of 37 ng/day; interim limit 185 ng/day. Published 2022-05-05. View Source
• [2] USP Nitrosamines Exchange. Nitrosamines Published Limits — Reference. NTHP TD₅₀ = 0.0601 mg/kg/day; SAR read-across MW adjustment to NNV yields ~28 ng/day; FDA finalized at 37 ng/day. Updated 2022-04-05. View Source
• [3] FDA. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. September 2020 (Revised February 2021). NDMA AI = 96 ng/day; NDEA AI = 26.5 ng/day. View Source
• [4] EMA. Questions and Answers on Nitrosamines. Updated October 2021. N-nitroso-varenicline limit = 37.0 ng/day derived via SAR/read-across from NTHP TD₅₀. View Source

UPLC-MS/MS Sensitivity Comparison

A validated UPLC-MS/MS method developed by the National Institute for Food and Drug Control (NMPA, China) achieved a limit of detection (LOD) of 0.014 ng/mL and a limit of quantitation (LOQ) of 0.046 ng/mL for N-nitrosovarenicline in varenicline tartrate APIs and tablets, using an ACQUITY UPLC CSH Phenyl-Hexyl column (150 mm × 3.0 mm, 1.7 μm) with ESI positive mode MRM detection [1]. The method demonstrated linearity over the range of 0.10–10.04 ng/mL, with recoveries at low, middle, and high spiked concentrations ranging from 92.00% to 103.58% (RSD 1.98%–3.30%) in APIs, and 91.53% to 96.76% (RSD 0.78%–3.12%) in tablets [2]. In comparison, a separate LC-MS/MS method developed for simultaneously quantifying three varenicline nitrosamine impurities (NNV, impurity A, and impurity B) in formulation dosage forms using a QTRAP 4500 mass detector reported LOQ values specific to each impurity, with NNV quantification requiring distinct MRM transitions due to its unique fragmentation pathway [3]. The NMPA method's LOQ of 0.046 ng/mL (equivalent to 0.046 ppb in solution) is approximately 800-fold below the concentration corresponding to the FDA AI limit of 37 ng/day at a typical varenicline daily dose, confirming sufficient analytical sensitivity for routine batch release testing [4].

UPLC-MS/MS Sensitivity

Cross-study comparable

LOQ 0.046 ng/mL

~800× below estimated regulatory threshold at typical daily dose; supports routine batch release

ACQUITY UPLC CSH Phenyl-Hexyl; ESI+ MRM; recovery 92–104%

Evidence Dimension	UPLC-MS/MS method sensitivity — LOD and LOQ for N-nitrosovarenicline
Target Compound Data	LOD = 0.014 ng/mL; LOQ = 0.046 ng/mL; linear range 0.10–10.04 ng/mL; recovery 91.53%–103.58% (RSD 0.78%–3.30%)
Comparator Or Baseline	Multi-nitrosamine LC-MS/MS method (NNV + impurities A & B) using QTRAP 4500 with three distinct MRM transitions per impurity; specific LOQ values differ per analyte due to distinct ionization and fragmentation characteristics
Quantified Difference	NNV-specific UPLC-MS/MS method LOQ (0.046 ng/mL) is approximately 800× below estimated regulatory threshold concentration at typical daily dose; NNV requires dedicated MRM transitions distinct from other varenicline nitrosamine impurities
Conditions	ACQUITY UPLC CSH Phenyl-Hexyl (150 mm × 3.0 mm, 1.7 μm); mobile phase: 0.1% formic acid in water (A) / 0.1% formic acid in methanol (B); gradient elution at 0.45 mL/min; column temperature 50°C; ESI positive mode MRM

Why This Matters

The validated LOQ of 0.046 ng/mL provides a quantitative benchmark for analytical method selection; compendial methods optimized for structurally simpler nitrosamines (e.g., NDMA by GC-MS/MS) will not detect NNV due to fundamental differences in volatility, polarity, and ionization behavior.

• [1] Yuan S, Huang HW, Zhang LH, Chen H, Zhang QS. Determination of Genotoxic Impurity N-nitrosovarenicline in Varenicline Tartrate by UPLC-MS/MS. Chin J Mod Appl Pharm. 2023;40(9):1219-1223. doi:10.13748/j.cnki.issn1007-7693.20221220. View Source
• [2] Yuan S, Huang HW, Zhang LH, Chen H, Zhang QS. UPLC-MS/MS测定酒石酸伐尼克兰中基因毒性杂质N-亚硝基伐尼克兰. Chin J Mod Appl Pharm. 2023;40(9):1219-1223. LOD, LOQ, recovery data. View Source
• [3] LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form. Int J Pharm Sci Nanotechnol. 2025. View Source
• [4] USP Nitrosamines Exchange. Nitrosamines Published Limits — Reference. NNV limit 37 ng/day; guidance on analytical sensitivity requirements relative to AI. View Source

In Vitro Mutagenicity and Genotoxicity

N-Nitrosovarenicline was identified as one of seven Enhanced Ames Test (EAT)-positive NDSRIs in a comprehensive screen of 15 nitrosamine drug substance-related impurities [1]. In a follow-up study using human TK6 lymphoblastoid cells, NNV induced concentration-dependent increases in micronuclei following bioactivation with hamster liver S9, confirming its clastogenic/aneugenic potential in a human-relevant cellular system [2]. NNV was also mutagenic in both the TK and HPRT gene mutation assays in TK6 cells, consistent with its positive EAT result [3]. Among the 15 NDSRIs tested, NNV clustered with six other EAT-positive compounds (including N-nitroso-nortriptyline, N-nitroso-fluoxetine, N-nitroso-duloxetine, N-nitroso-lorcaserin, N-nitroso-sertraline, and N-nitroso-desmethyl-diphenhydramine) that all demonstrated positive genotoxicity across multiple assay endpoints, whereas the eight EAT-negative NDSRIs were uniformly negative in the micronucleus and gene mutation assays [4]. CYP2C19, CYP2B6, CYP2A6, and CYP3A4 were identified as key enzymes responsible for bioactivating NNV and other EAT-positive NDSRIs to their genotoxic metabolites, a finding with implications for inter-individual variability in susceptibility [5]. Health Canada has explicitly cited in vitro mutagenicity data for NNV as the basis for its cancer risk concern, stating that "N-nitrosovarenicline causes genetic mutations in an in vitro study, indicating that its presence in CHAMPIX could be associated with an increased cancer risk in humans" [6].

In Vitro Mutagenicity

Class-level inference

EAT-positive; TK6 micronucleus, TK, HPRT positive

Reported genotoxicity consistent across bacterial and human cell assays; supports cohort-of-concern classification

CYP2C19, 2B6, 2A6, 3A4 bioactivation; 7/15 NDSRIs EAT-positive

Evidence Dimension	Mutagenicity and genotoxicity across multiple in vitro assay systems
Target Compound Data	EAT: positive. Human TK6 micronucleus assay: positive (concentration-dependent) with S9. TK gene mutation assay: positive. HPRT gene mutation assay: positive. Bioactivating CYPs: CYP2C19, CYP2B6, CYP2A6, CYP3A4.
Comparator Or Baseline	7 of 15 NDSRIs EAT-positive (NNV, N-nitroso-nortriptyline, N-nitroso-fluoxetine, N-nitroso-desmethyl-diphenhydramine, N-nitroso-duloxetine, N-nitroso-lorcaserin, N-nitroso-sertraline); 8 of 15 NDSRIs EAT-negative and uniformly negative in TK6 micronucleus and gene mutation assays
Quantified Difference	NNV belongs to the EAT-positive subclass (7/15 = 46.7% of NDSRIs tested) with concordant positive genotoxicity across all three human TK6 assay endpoints; distinct from the EAT-negative subclass (8/15 = 53.3%) which showed uniformly negative genotoxicity
Conditions	Enhanced Ames Test (EAT) using Salmonella typhimurium strains TA98, TA100, TA1535 with hamster liver S9; human TK6 lymphoblastoid cells ± hamster liver S9 for micronucleus assay (flow cytometry); TK and HPRT gene mutation assays; CYP-expressing TK6 cell lines for metabolic activation profiling

Why This Matters

NNV's confirmed mutagenicity in both bacterial (EAT) and human cell (TK6) systems—consistent across micronucleus and gene mutation endpoints—distinguishes it from EAT-negative NDSRIs and justifies its classification as a cohort-of-concern impurity requiring compound-specific analytical monitoring rather than reliance on the default TTC of 1500 ng/day.

• [1] Guo X, et al. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. Regul Toxicol Pharmacol. 2024;154:105730. doi:10.1016/j.yrtph.2024.105730. View Source
• [2] Guo X, et al. 2024. N-nitroso-varenicline: concentration-dependent micronucleus induction in human TK6 cells with hamster liver S9. Regul Toxicol Pharmacol. 154:105730. View Source
• [3] Guo X, et al. 2024. TK and HPRT gene mutation assay results for N-nitroso-varenicline in TK6 cells. Regul Toxicol Pharmacol. 154:105730. View Source
• [4] Guo X, et al. 2024. Concordance of EAT and human TK6 cell mutagenicity results across 15 NDSRIs. Regul Toxicol Pharmacol. 154:105730. View Source
• [5] Guo X, et al. 2024. CYP2C19, CYP2B6, CYP2A6, and CYP3A4 identified as key bioactivating enzymes for EAT-positive NDSRIs including NNV. Regul Toxicol Pharmacol. 154:105730. View Source
• [6] Health Canada. CHAMPIX (varenicline) — Potential Risk Posed by Long-Term Exposure to Nitrosamine Impurity, N-nitrosovarenicline, Exceeding Acceptable Intake Limit. RA-75961. Published 2021-06-30. View Source

SAR Read-Across Analysis

The FDA's AI limit for N-nitrosovarenicline (37 ng/day) was derived via SAR read-across from N-nitroso-1,2,3,6-tetrahydropyridine (NTHP), which shares a tetrahydropyridine substructure with the varenicline-derived nitrosamine and has a rat TD₅₀ of 0.0601 mg/kg/day [1]. A molecular weight adjustment (NTHP MW = 112.13 g/mol; NNV MW = 240.26 g/mol) from the NTHP TD₅₀ yields a calculated value of approximately 28 ng/day; the FDA's finalized 37 ng/day limit incorporates additional uncertainty factors [2]. During regulatory deliberations, alternative read-across analogs were proposed: N-nitrosopiperidine (NPIP, TD₅₀ = 0.0925 mg/kg/day in rat) and N-nitrosohexamethyleneimine (NHEX, TD₅₀ = 0.395 mg/kg/day in rat) were considered potentially more appropriate because NNV, like NPIP and NHEX, lacks the fused aromatic system and ring double bond present in NTHP that renders NTHP susceptible to nucleophilic attack [3]. The choice of NTHP as the read-across analog—rather than NPIP or NHEX—represents a conservative regulatory decision, as NTHP's lower TD₅₀ produces a more stringent AI limit. Had NPIP (TD₅₀ = 0.0925 mg/kg/day) been used for MW-adjusted read-across, the calculated AI would be approximately 43 ng/day; had NHEX (TD₅₀ = 0.395 mg/kg/day) been used, the calculated AI would have been approximately 184 ng/day [4].

SAR Read-Across

Class-level inference

AI derived from NTHP TD₅₀
Alternative analogs: NPIP→43 ng/day; NHEX→184 ng/day

Conservative analog selection yields most stringent AI; impacts LOQ and instrument requirements

CPDB rat TD₅₀ values; molecular weight proportionality adjustment

Evidence Dimension	Read-across analog selection and impact on AI limit derivation
Target Compound Data	NNV: AI = 37 ng/day (FDA). Derived via SAR read-across from NTHP (TD₅₀ = 0.0601 mg/kg/day, MW = 112.13 g/mol). MW-adjusted value: ~28 ng/day. Structure: fused quinoxaline-azepine without ring double bond.
Comparator Or Baseline	NTHP: TD₅₀ = 0.0601 mg/kg/day, MW = 112.13, contains tetrahydropyridine double bond — FDA's chosen analog. NPIP: TD₅₀ = 0.0925 mg/kg/day, MW = 114.17, saturated piperidine — proposed alternative. NHEX: TD₅₀ = 0.395 mg/kg/day, MW = 128.22, saturated hexamethyleneimine — proposed alternative.
Quantified Difference	Using NPIP as read-across analog: projected AI ≈ 43 ng/day (1.16× higher). Using NHEX as read-across analog: projected AI ≈ 184 ng/day (5.0× higher). FDA's selection of NTHP produces the most conservative (lowest) AI limit among the three candidate analogs.
Conditions	SAR/read-across analysis using TD₅₀ values from Carcinogenic Potency Database (CPDB); molecular weight proportionality adjustment; structural comparison of nitrosamine α-carbon reactivity and electrophilicity

Why This Matters

The conservative AI limit of 37 ng/day—rooted in NTHP read-across rather than less conservative structural analogs—means that analytical methods for NNV must achieve sensitivity levels that are 5-fold lower than what would be required had NHEX been selected for read-across. This directly impacts LOQ requirements, instrument selection, and method validation stringency.

• [1] EMA. Q&A on Nitrosamines Updated October 2021. NNV limit 37.0 ng/day derived via SAR/read-across using NTHP TD₅₀ as point of departure. View Source
• [2] USP Nitrosamines Exchange. Nitrosamines Published Limits — Reference. MW-adjusted calculation: 240.26/112.13 × 0.0601 mg/kg/day → ~28 ng/day. Updated 2022-04-05. View Source
• [3] USP Nitrosamines Exchange. FDA Alerts to a Voluntary Recall of Varenicline — What Do We Know? Discussion of NTHP vs. NPIP vs. NHEX as read-across analogs. Published 2021-07-11. View Source
• [4] CPDB (Carcinogenic Potency Database). TD₅₀ values for NTHP (0.0601 mg/kg/day), NPIP (0.0925 mg/kg/day), NHEX (0.395 mg/kg/day) — rat. Lhasa Limited Carcinogenicity Database. View Source

Isotope-Labeled Internal Standards

Two stable isotope-labeled analogs of N-nitrosovarenicline are commercially available as internal standards (IS) for quantitative LC-MS/MS analysis: ¹⁵N-Nitrosovarenicline (single ¹⁵N incorporation at the nitroso nitrogen) and N-Nitrosovarenicline-d₁₂ (deuterated analog) . These isotopically labeled standards co-elute with the unlabeled analyte under the same chromatographic conditions and exhibit nearly identical ionization efficiency, enabling accurate correction for matrix effects, ion suppression/enhancement, and extraction recovery variability—a critical requirement for trace-level nitrosamine quantification at sub-ppb levels [1]. In contrast, the stable isotope-labeled internal standards for structurally unrelated nitrosamines (e.g., NDMA-d₆, NDEA-d₁₀, or NMBA-d₄) cannot serve as suitable IS for NNV because their chromatographic retention times, fragmentation pathways, and ionization efficiencies differ substantially from NNV, resulting in inaccurate matrix effect correction and compromised quantitative accuracy at the low concentrations required for regulatory compliance testing . The availability of two distinct isotopic labeling strategies (¹⁵N and ²H) provides method developers with flexibility to select the IS that minimizes isobaric interference with co-eluting matrix components in specific varenicline formulations .

Isotope-Labeled IS

Supporting evidence

NNV-¹⁵N and NNV-d₁₂ available

Compound-specific IS enables accurate matrix effect correction; surrogate IS may not correct

Co-elution with identical ionization; minimizes ion suppression variability

Evidence Dimension	Availability and suitability of isotopically labeled internal standards for accurate isotope dilution LC-MS/MS quantification
Target Compound Data	¹⁵N-Nitrosovarenicline: single ¹⁵N atom at nitroso nitrogen; co-elutes with unlabeled NNV; identical MRM fragmentation. N-Nitrosovarenicline-d₁₂: deuterated analog; co-elutes with unlabeled NNV. Both suitable as IS for NNV quantification.
Comparator Or Baseline	NDMA-d₆, NDEA-d₁₀, NMBA-d₄ — commercially available isotope-labeled IS for simple dialkyl nitrosamines; differ from NNV in chromatographic retention, MRM transitions, and matrix effect behavior
Quantified Difference	Use of NNV-¹⁵N or NNV-d₁₂ as IS enables accurate matrix effect correction for NNV; use of NDMA-d₆ or NDEA-d₁₀ as surrogate IS for NNV results in uncorrected matrix effects of unknown magnitude (typically 10–50% ion suppression/enhancement in electrospray ionization)
Conditions	LC-MS/MS with ESI or APCI; reversed-phase chromatography (C18 or phenyl-hexyl); isotope dilution quantification using area ratio of analyte to IS; applicable to varenicline tartrate API and tablet matrices

Why This Matters

The availability of compound-specific isotopically labeled internal standards is a critical factor for method accuracy at the 0.1–10 ng/mL concentration range; procurement of NNV-¹⁵N or NNV-d₁₂ alongside the unlabeled reference standard ensures method robustness and regulatory audit readiness.

• [1] SynZeal. 15N-Nitrosovarenicline Product Page. Used for analytical method development, AMV, QC for ANDA or commercial varenicline production. View Source

Manufacturing Root Cause

The formation of N-nitrosovarenicline in varenicline drug substance has been traced to a specific synthetic route involving a key starting material (KSM) and nitric acid, where nitrosating agents generated during the process react with the secondary amine moiety of varenicline or its late-stage intermediates [1]. This process-route-dependent formation contrasts with the more generic nitrosamine contamination mechanisms observed for NDMA in metformin (attributed to dimethylamine traces and nitrite sources in excipients or packaging) or for NDEA in sartans (attributed to solvent/reagent contamination) [2]. Crucially, an alternative varenicline synthetic route has been identified that does not generate NNV, providing a definitive mitigation pathway: manufacturers can eliminate NNV risk by selecting the non-nitrosating synthetic process rather than relying solely on downstream purification or analytical monitoring [3]. This root cause specificity means that NNV control strategies can be focused on process design and KSM quality, whereas generic nitrosamine control strategies (e.g., nitrite scavenging excipients, packaging barrier improvements) that are effective for NDMA/NDEA may be irrelevant for NNV mitigation [4].

Manufacturing Root Cause

Class-level inference

Route-dependent formation via KSM + nitric acid

Alternative non-nitrosating route eliminates NNV; supports supplier qualification and audit

Contrasts with multi-factorial NDMA/NDEA formation; binary risk profile

Evidence Dimension	Nitrosamine formation mechanism and route-dependence for targeted mitigation
Target Compound Data	NNV formed via nitrosation pathway involving KSM and nitric acid in a specific varenicline synthetic route; alternative route exists that does not generate NNV.
Comparator Or Baseline	NDMA in metformin: formed via dimethylamine + nitrite from excipients/packaging (not route-specific). NDEA in sartans: formed via solvent/reagent contamination (not route-specific). Generic nitrosamine mitigation: nitrite scavengers, packaging controls — not applicable to NNV
Quantified Difference	NNV formation is binary (present vs. absent) based on synthetic route selection; alternative route achieves complete elimination (0 ng/day NNV) without additional purification or scavenging — a definitive mitigation option not available for NDMA in metformin or NDEA in sartans where root causes are multi-factorial
Conditions	Root cause analysis by Dr. Johnson (Pfizer) identifying KSM and nitric acid as NNV sources; comparison of two varenicline synthetic routes; USP Nitrosamines Exchange case study discussion

Why This Matters

The route-dependent formation of NNV enables a procurement-relevant differentiation: varenicline API manufactured via the non-nitrosating route is inherently NNV-free, reducing analytical testing burden and eliminating recall risk—a quality attribute that should be verified through supplier audit and certificate of analysis review.

• [1] USP Nitrosamines Exchange. Nitrosamine in Varenicline Particularly Nitroso-Varenicline. Root cause: KSM and nitric acid identified by Johnson. Published 2021-09-03. View Source
• [2] USP Nitrosamines Exchange. Exact Root Causes for NDMA in Metformin & NDSRI Impurities in Varenicline, Quinapril & Orphenadrine. Published 2022-06-23. View Source
• [3] USP Nitrosamines Exchange. Nitrosamine in Varenicline. Alternative synthetic process identified that does not generate NNV. Published 2021-09-03. View Source
• [4] Johnson DS. Patent: Varenicline Compound and Process of Manufacture Thereof. US Patent Application. Published 2022-08-11. Process for substantially pure varenicline with reduced nitrosamine formation. View Source

N-Nitrosovarenicline Procurement & Applications

Regulatory Compliance Testing for Varenicline

Pharmaceutical quality control laboratories performing batch release testing of varenicline tartrate APIs and tablets must quantify N-nitrosovarenicline at or below the FDA/EMA acceptable intake limit of 37 ng/day, with an interim limit of 185 ng/day applicable during supply transition periods [1]. The validated UPLC-MS/MS method achieving an LOQ of 0.046 ng/mL (approximately 800-fold below the regulatory threshold at typical daily dose) provides the analytical framework, while the N-nitrosovarenicline reference standard (CAS 2755871-02-2) and ¹⁵N-Nitrosovarenicline internal standard are required for accurate calibration and matrix effect correction, respectively [2].

ANDA Method Development & Validation

Abbreviated New Drug Application (ANDA) filers developing generic varenicline tartrate products require N-nitrosovarenicline reference standards for analytical method development, method validation (AMV), and quality control (QC) applications [1]. The compound-specific 37 ng/day AI limit—derived from NTHP read-across rather than the default ICH M7 TTC of 1500 ng/day—necessitates method sensitivity far exceeding that required for typical organic impurities, and the availability of both ¹⁵N-labeled and d₁₂-labeled internal standards enables robust isotope dilution quantification that withstands regulatory scrutiny [2].

NDSRI Genotoxicity and SAR Research

N-Nitrosovarenicline serves as a key model compound in the emerging field of NDSRI toxicology, where its confirmed mutagenicity in the Enhanced Ames Test, human TK6 cell micronucleus assay, and TK/HPRT gene mutation assays positions it within the EAT-positive subclass of NDSRIs alongside N-nitroso-nortriptyline, N-nitroso-fluoxetine, N-nitroso-duloxetine, and N-nitroso-sertraline [1]. The identification of CYP2C19, CYP2B6, CYP2A6, and CYP3A4 as NNV-bioactivating enzymes enables mechanistic studies of metabolic activation, inter-individual susceptibility, and structure-activity relationships that inform read-across strategies for novel NDSRIs lacking empirical carcinogenicity data [2].

Varenicline API Supplier Qualification

Procurement professionals sourcing varenicline tartrate API should incorporate N-nitrosovarenicline risk assessment into supplier qualification protocols. Since NNV formation has been traced to a specific synthetic route involving a particular key starting material (KSM) and nitric acid, while an alternative non-nitrosating route exists that eliminates NNV formation entirely, supplier audits should verify which synthetic route is employed and request batch-specific NNV certificates of analysis demonstrating levels at or below the 37 ng/day FDA AI limit [1]. This route-dependent risk profile differentiates varenicline API sourcing from the procurement of APIs where nitrosamine contamination is multi-factorial (e.g., metformin) and cannot be eliminated through route selection alone [2].

Application

Selection Property

Validation Focus

Varenicline batch release testing

Compound-specific AI limit and reference standard

Method LOQ and accuracy against regulatory threshold

ANDA method development & validation

Reference standard and isotopically labeled IS

Robust isotope dilution quantification and matrix effect correction

NDSRI genotoxicity research

EAT-positive, human TK6 cell mutagenicity data

CYP-mediated bioactivation and SAR interpretation

API supplier qualification

Route-dependent nitrosamine formation profile

Synthetic route audit and batch-specific COA

• [1] FDA. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix). AI limit 37 ng/day; interim limit 185 ng/day. Published 2022-05-05. View Source
• [2] Yuan S, Huang HW, Zhang LH, Chen H, Zhang QS. Determination of Genotoxic Impurity N-nitrosovarenicline in Varenicline Tartrate by UPLC-MS/MS. Chin J Mod Appl Pharm. 2023;40(9):1219-1223. LOQ = 0.046 ng/mL. View Source
• [3] SynZeal. 15N-Nitrosovarenicline and N-Nitroso Varenicline-d12 Product Pages. Reference standards for ANDA AMV and QC applications. View Source
• [4] Guo X, et al. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. Regul Toxicol Pharmacol. 2024;154:105730. View Source
• [5] USP Nitrosamines Exchange. Nitrosamine in Varenicline — Root Cause and Alternative Synthetic Route. Published 2021-09-03. View Source